Cas no 121669-89-4 (3-(2-Chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-Chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 121669-89-4
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD16304915
• CID: 5520737
• PubChem ID: 19770372
• Update Time: 2025-10-29

3-(2-Chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-chloro-β-hydroxy-
• 3-(2-Chlorophenyl)-3-hydroxypropanoic acid
• Benzenepropanoic acid, 2-chloro-
• CS-0345576
• SCHEMBL8771196
• (betaS)-2-Chloro-beta-hydroxybenzenepropanoicAcid
• AKOS011682374
• G73492
• EN300-1985190
• A-hydroxy-
• 121669-89-4

• MDL： MFCD16304915
• Inchi： 1S/C9H9ClO3/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8,11H,5H2,(H,12,13)
• InChI Key： XDILSCIPACPCMZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)(O)CC(=O)O

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Chlorophenyl)-3-hydroxypropanoic acid

Introduction to 3-(2-Chlorophenyl)-3-hydroxypropanoic Acid (CAS No. 121669-89-4)

3-(2-Chlorophenyl)-3-hydroxypropanoic acid, with the chemical formula C₁₀H₉ClO₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of 3-(2-Chlorophenyl)-3-hydroxypropanoic acid features a chlorophenyl group attached to a hydroxypropanoic acid moiety, which contributes to its distinct reactivity and biological interactions.

The CAS number 121669-89-4 is a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This compound has been studied extensively for its role in various biochemical pathways and its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both a chlorine atom and a hydroxyl group makes it a versatile building block for medicinal chemists.

In recent years, the interest in 3-(2-Chlorophenyl)-3-hydroxypropanoic acid has surged due to its involvement in several cutting-edge research areas. One of the most notable applications is in the development of novel therapeutic agents targeting neurological disorders. Studies have shown that derivatives of this compound exhibit promising neuroprotective properties, making them candidates for further investigation in clinical trials. The hydroxypropanoic acid backbone provides a scaffold that can be modified to enhance pharmacological activity while maintaining solubility and bioavailability.

The chlorophenyl group in 3-(2-Chlorophenyl)-3-hydroxypropanoic acid is particularly interesting from a chemical perspective. This moiety is known to interact with various biological targets, including enzymes and receptors, which are crucial for drug action. Researchers have leveraged this property to design molecules that can modulate these targets effectively. For instance, studies have indicated that certain analogs of this compound can inhibit the activity of enzymes involved in inflammation, offering potential benefits in treating chronic inflammatory diseases.

Another area where 3-(2-Chlorophenyl)-3-hydroxypropanoic acid has shown promise is in the field of anticancer research. The compound’s ability to interfere with key cellular pathways has led to its exploration as an anti-proliferative agent. Preliminary studies have demonstrated that it can induce apoptosis in cancer cells while sparing healthy cells, suggesting a high therapeutic index. This property is particularly valuable in the quest for more effective and less toxic cancer treatments.

The synthesis of 3-(2-Chlorophenyl)-3-hydroxypropanoic acid is another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently and on a scalable basis. These methods often involve multi-step organic transformations, including chlorination, hydroxylation, and esterification processes. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for pharmaceutical applications.

The pharmacokinetic properties of 3-(2-Chlorophenyl)-3-hydroxypropanoic acid are also subjects of interest. Understanding how the body processes this compound is vital for determining its efficacy and safety profile. Studies have been conducted to investigate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies provide valuable insights into how the compound behaves within the body and guide its development into a viable drug candidate.

In conclusion, 3-(2-Chlorophenyl)-3-hydroxypropanoic acid (CAS No. 121669-89-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including neurological disorders and cancer. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of medicinal chemistry innovation.